1-DODECENE

• CAS No.: 112-41-4
• Product Name: 1-DODECENE
• Molecular Formula: C12H24; CH3(CH2)9CH=CH2; C12H24
• Molecular Weight: 168.32 g/mol
• IUPAC Name: dodec-1-ene
• Standard InChI: InChI=1S/C12H24/c1-3-5-7-9-11-12-10-8-6-4-2/h3H,1,4-12H2,2H3
• Standard InChIKey: CRSBERNSMYQZNG-UHFFFAOYSA-N
• Impurities: Alpha-olefins of C4, C6-C15 and >C20 are by-products of oligomerization reactions.
• SMILES: CCCCCCCCCCC=C
• Canonical SMILES: CCCCCCCCCCC=C
• Boiling Point: 415 °F at 760 mm Hg (USCG, 1999); 213.8 °C; 214 °C
• Colorform: Colorless liquid; COLORLESS LIQUID
• Density: 0.758 at 68 °F (USCG, 1999); 0.7584 g/cu cm @ 20 °C; 0.7584 @ 20 °C/4 °C; Relative density (water = 1): 0.8
• Flash Point: 212 °F (USCG, 1999); Below 212 °F (below 100 °C) (Closed cup); 77 °C c.c.
• Melting Point: -31 °F (USCG, 1999); -35.2 °C; -35 °C
• Physical Description: 1-dodecene appears as a clear colorless liquid with a mild, pleasnat odor. Insoluble in water and floats on water. Harmful or fatal by ingestion. Inhalation of vapors may irritate and damage lungs. High concentrations may have a narcotic effect.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 1-dodecene appears as a clear colorless liquid with a mild, pleasnat odor. Insoluble in water and floats on water. Harmful or fatal by ingestion. Inhalation of vapors may irritate and damage lungs. High concentrations may have a narcotic effect.; 1-Dodecene is an acyclic olefin.; belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, can be found in soy bean. This makes a potential biomarker for the consumption of this food product.
• Solubility: Insoluble in water; sol in ethanol, ethyl ether, and acetone; Solubility in water: none
• Vapor Density: 5.81 (AIR= 1); 5.81; Relative vapor density (air = 1): 5.81
• Vapor Pressure: 0.52 mm Hg (USCG, 1999); 0.16 mmHg; 0.0159 mm Hg at 25 °C; 1 MM HG @ 47.2 °C; Vapor pressure, Pa at 25 °C: 2
• PubChem Compound: 8183
• Last Modified: Nov 11 2021